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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B15557020

Disperse Blue 165:1 is a monoazo disperse dye recognized for its vibrant blue coloration.[1] It
is primarily utilized in the textile and plastics industries for dyeing synthetic fibers such as
polyester, nylon, and acrylic, as well as for coloring various plastic materials.[1] Its popularity
stems from its excellent colorfastness and stability.[1]

Physicochemical Properties

The key physicochemical properties of Disperse Blue 165:1 are summarized in the table
below, providing a quantitative look at its chemical identity and characteristics.

Property Value

Molecular Formula C19H1oN7Os[1][2][3][4]
Molecular Weight 425.40 g/mol [1][3][5]
CAS Number 86836-00-2[1][2][6]
Appearance Dark blue powder[1][6]
Boiling Point 698.9 °C at 760 mmHg[1]
Density 1.37 g/cm3[1]

Flash Point 376.5 °C[1]
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Synthesis of Disperse Blue 165:1

The manufacturing of Disperse Blue 165:1 involves a multi-step chemical synthesis process.
The general method includes the diazotization of 2,4-Dinitro-6-bromoaniline, followed by an
azo coupling reaction with 3-Acetylamino-N,N-diethylaniline, and a final cyanation step.[2][4][6]

A simplified workflow of this synthesis process is illustrated in the diagram below.
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Caption: General synthesis workflow for Disperse Blue 165:1.
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Experimental Protocol: Synthesis

While specific industrial protocols are proprietary, a general laboratory-scale synthesis can be
described based on the known reaction steps.

1. Diazotization of 2,4-Dinitro-6-bromoaniline:

o A suspension of 2,4-Dinitro-6-bromoaniline is prepared in a suitable acidic medium (e.g., a
mixture of hydrochloric acid and water).

e The mixture is cooled to a low temperature (typically 0-5 °C) using an ice bath to ensure the
stability of the resulting diazonium salt.

e A solution of sodium nitrite is added dropwise to the cooled suspension with constant stirring
to facilitate the diazotization reaction.

2. Azo Coupling:
e A solution of the coupling agent, 3-Acetylamino-N,N-diethylaniline, is prepared.

» The previously prepared diazonium salt solution is slowly added to the coupling agent
solution, maintaining a low temperature and a controlled pH. This electrophilic substitution
reaction forms the intermediate azo compound.

3. Cyanation:

e The intermediate azo compound is then subjected to a cyanation reaction. This typically
involves heating the intermediate with a cyanide source, such as cuprous cyanide, in a
suitable solvent like dimethylformamide (DMF). This step replaces the bromine atoms with
cyano groups to yield the final Disperse Blue 165:1 dye.

4. |solation and Purification:

o The final product is isolated from the reaction mixture, often through precipitation, followed
by filtration.

e The crude dye is then washed and may be further purified to meet specific industry
standards.
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Due to the nature of Disperse Blue 165:1 as a commercial dye, publicly available literature
does not contain information on its involvement in biological signaling pathways or its
applications in drug development. Its primary area of research and application remains within
the fields of materials science and industrial chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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